Cas no 70152-27-1 (1-Benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine)

1-Benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine structure
70152-27-1 structure
Product Name:1-Benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine
CAS No:70152-27-1
MF:C21H25N
MW:291.429905653
MDL:MFCD18800726
CID:1077125
PubChem ID:18364720
Update Time:2025-04-20

1-Benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-4-(3-phenylpropyl)-1,2,3,6-tetrahydropyridine
    • 1Benzyl-4-(3-phenylpropyl)-1,2,3,6-tetrahydropyridine
    • 1-Benzyl-4-(3-phenylpropyl)-1,2,5,6-tetrahydropyridin
    • AGN-PC-01V028
    • FT-0685205
    • RP08084
    • SureCN7868181
    • DTXSID80593142
    • SCHEMBL7868181
    • AKOS015949299
    • 1-BENZYL-4-(3-PHENYLPROPYL)-1,2-3-6-TETRAHYDROPYRIDINE[70152-27-1]
    • AS-69654
    • J-504288
    • SB55201
    • CS-W001619
    • 70152-27-1
    • MFCD18800726
    • RJKHELOCNIIEFU-UHFFFAOYSA-N
    • s11213
    • 1-benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine
    • 1-Benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine
    • MDL: MFCD18800726
    • Inchi: 1S/C21H25N/c1-3-8-19(9-4-1)12-7-13-20-14-16-22(17-15-20)18-21-10-5-2-6-11-21/h1-6,8-11,14H,7,12-13,15-18H2
    • InChI Key: RJKHELOCNIIEFU-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CC=C(CCCC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 291.198699802g/mol
  • Monoisotopic Mass: 291.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 3.2Ų

1-Benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine Pricemore >>

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